Cas no 60597-72-0 (4-((2-Chloropyridin-3-yl)sulfonyl)morpholine)

• Product Name: 4-((2-Chloropyridin-3-yl)sulfonyl)morpholine
• CAS No: 60597-72-0
• MF: C₉H₁₁ClN₂O₃S
• MW: 262.713239908218
• MDL: MFCD09475837
• CID: 501787
• PubChem ID: 12286953
• Update Time: 2025-11-02

4-((2-Chloropyridin-3-yl)sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chloropyridin-3-yl)sulfonyl)morpholine
• 4-(2-chloropyridin-3-yl)sulfonylmorpholine
• 4-(2-Chloropyridin-3-ylsulfonyl)morpholine
• Morpholine,4-[(2-chloro-3-pyridinyl)sulfonyl]-
• 2-chloro-3-morpholinosulfonylpyridine
• CS-0205706
• BS-23137
• SCHEMBL854130
• A1-18374
• 4-[(2-Chloropyridin-3-yl)sulphonyl]morpholine
• 4-(2-Chloropyridine-3-sulfonyl)morpholine
• AKOS009126439
• 4-[(2-chloropyridin-3-yl)sulfonyl]morpholine
• MFCD09475837
• 60597-72-0
• DTXSID10484539

• MDL： MFCD09475837
• Inchi： 1S/C9H11ClN2O3S/c10-9-8(2-1-3-11-9)16(13,14)12-4-6-15-7-5-12/h1-3H,4-7H2
• InChI Key： YCOYJCWIMIBSNF-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 262.01800
• Monoisotopic Mass: 262.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 67.88000
• LogP: 1.77460

4-((2-Chloropyridin-3-yl)sulfonyl)morpholine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-((2-Chloropyridin-3-yl)sulfonyl)morpholine

4-((2-Chloropyridin-3-yl)sulfonyl)morpholine (CAS No. 60597-72-0): A Versatile Sulfonylmorpholine Derivative in Modern Chemistry

4-((2-Chloropyridin-3-yl)sulfonyl)morpholine (CAS No. 60597-72-0) represents an important class of sulfonylmorpholine derivatives with broad applications in pharmaceutical and agrochemical research. This white to off-white crystalline powder has gained significant attention in recent years due to its unique structural features and functional versatility. The compound's molecular formula C9H11ClN2O3S and molecular weight 262.71 g/mol make it particularly interesting for medicinal chemistry applications and crop protection formulations.

The growing interest in heterocyclic sulfonamides has positioned 4-((2-chloropyridin-3-yl)sulfonyl)morpholine as a valuable building block in drug discovery. Researchers have explored its potential in developing novel kinase inhibitors, particularly targeting diseases where protein-protein interactions play crucial roles. The compound's chloropyridine moiety contributes to enhanced binding affinity with biological targets, while the morpholine ring improves solubility and pharmacokinetic properties - key considerations in modern drug design principles.

In agricultural applications, 4-((2-chloropyridin-3-yl)sulfonyl)morpholine derivatives have shown promise as plant growth regulators and pest control agents. The compound's structural features allow for selective interaction with specific enzymes in plant and pest metabolic pathways. Recent studies highlight its potential in developing next-generation fungicides with improved environmental profiles, addressing the growing demand for sustainable agriculture solutions.

The synthesis of 4-((2-chloropyridin-3-yl)sulfonyl)morpholine typically involves the reaction of 2-chloropyridine-3-sulfonyl chloride with morpholine under controlled conditions. This straightforward synthetic route contributes to its commercial availability and research accessibility. Analytical characterization by HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity, typically ≥98%, making it suitable for various research applications.

From a structure-activity relationship perspective, the sulfonylmorpholine scaffold in this compound offers multiple sites for chemical modification, enabling the creation of diverse analogs. This flexibility has led to its incorporation in combinatorial chemistry libraries and high-throughput screening programs. The compound's balanced lipophilicity (predicted LogP ~1.5) and moderate molecular weight make it particularly valuable in fragment-based drug discovery approaches.

Recent advancements in computational chemistry and molecular modeling have further increased interest in 4-((2-chloropyridin-3-yl)sulfonyl)morpholine as a template for virtual screening. The compound's well-defined pharmacophore features allow for accurate prediction of binding modes with various biological targets. This has accelerated its use in computer-aided drug design projects, particularly in oncology and infectious disease research.

The stability profile of 4-((2-chloropyridin-3-yl)sulfonyl)morpholine under various storage conditions (typically stable at room temperature in sealed containers) contributes to its practicality in laboratory settings. Proper handling includes standard laboratory safety protocols such as using personal protective equipment and working in well-ventilated areas, though the compound doesn't present unusual hazards compared to typical research chemicals.

Market analysis indicates growing demand for specialty chemical intermediates like 4-((2-chloropyridin-3-yl)sulfonyl)morpholine, driven by expanding pharmaceutical R&D budgets and increasing agricultural chemical innovation. The compound's commercial availability from multiple suppliers in research quantities (typically 1g to 100g scale) facilitates its adoption across different research institutions and industrial laboratories.

Future research directions for 4-((2-chloropyridin-3-yl)sulfonyl)morpholine include exploration of its bioconjugation potential for targeted drug delivery systems and investigation of its metal-chelating properties for catalytic applications. The compound's versatility continues to inspire novel applications in materials science, particularly in the development of functionalized polymers with specific surface properties.

Environmental fate studies of 4-((2-chloropyridin-3-yl)sulfonyl)morpholine derivatives suggest moderate biodegradability under specific conditions, prompting ongoing research into green chemistry modifications of the core structure. This aligns with the broader chemical industry's focus on developing eco-friendly alternatives to traditional compounds while maintaining efficacy.

In conclusion, 4-((2-chloropyridin-3-yl)sulfonyl)morpholine (CAS No. 60597-72-0) represents a multifaceted chemical building block with significant potential across multiple scientific disciplines. Its balanced physicochemical properties, synthetic accessibility, and structural versatility ensure its continued relevance in addressing current challenges in healthcare, agriculture, and advanced materials development.